Cas no 1805089-51-3 (2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile
• CAS No: 1805089-51-3
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4877356
• Update Time: 2025-05-22

2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-10-6(2-3-13)4-7(9(11)12)8(5-14)15-10/h4,9H,2H2,1H3
• InChI Key： SBXHWGWGCULGMV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(CC#N)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7

Additional information on 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile

2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile: A Comprehensive Overview

The compound with CAS No 1805089-51-3, commonly referred to as 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of this compound, supported by the latest research findings.

Chemical Structure and Synthesis

2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile is a pyridine derivative with two cyano groups, a difluoromethyl group, and a methoxy group attached to the ring. The molecule's structure is characterized by the presence of electron-withdrawing groups, which significantly influence its reactivity and stability. Recent studies have explored various synthetic pathways to optimize the production of this compound, including multi-step synthesis involving nucleophilic substitutions and coupling reactions. Researchers have also investigated the use of microwave-assisted synthesis to enhance reaction efficiency and yield.

Physical and Chemical Properties

The physical properties of 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile include a high melting point and moderate solubility in organic solvents. Its chemical stability under various conditions has been extensively studied, revealing its resistance to hydrolysis under neutral conditions but susceptibility to acidic or basic environments. The compound exhibits strong UV absorption characteristics, making it a potential candidate for use in optoelectronic materials.

Biological Activity and Applications

Recent research has highlighted the biological activity of 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile, particularly in the context of its potential as a herbicide or fungicide. Studies conducted in controlled laboratory settings have demonstrated its ability to inhibit the growth of certain plant pathogens, suggesting its application in agricultural pest control. Additionally, preliminary investigations into its pharmacokinetic properties indicate that it may have potential as a drug candidate for treating specific bacterial infections.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile is crucial for its responsible use. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results suggest that while the compound is moderately biodegradable under aerobic conditions, further research is needed to fully understand its long-term environmental effects.

Future Research Directions

The future of 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile lies in exploring its potential applications in advanced materials science and drug development. Ongoing research is focused on optimizing its synthesis for large-scale production while minimizing environmental impact. Additionally, investigations into its interactions with biological systems at the molecular level could unlock new therapeutic applications.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methoxypyridine-5-acetonitrile represents a promising compound with diverse applications across multiple fields. Its unique chemical properties and biological activity make it a subject of continued scientific interest, with ongoing research poised to uncover new opportunities for its use.